Cas no 2229406-55-5 (3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid)

• Product Name: 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid
• CAS No: 2229406-55-5
• MF: C₇H₇F₂NO₃
• MW: 191.132189035416
• CID: 6335779
• PubChem ID: 165836441
• Update Time: 2025-10-30

3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid
• 2229406-55-5
• EN300-1948146

• Inchi： 1S/C7H7F2NO3/c1-4-5(3-10-13-4)7(8,9)2-6(11)12/h3H,2H2,1H3,(H,11,12)
• InChI Key： DLHDXLXFWAGCBY-UHFFFAOYSA-N
• SMILES： FC(CC(=O)O)(C1C=NOC=1C)F

Computed Properties

• Exact Mass: 191.03939941g/mol
• Monoisotopic Mass: 191.03939941g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 63.3Ų

Additional information on 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid

Introduction to 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid (CAS No. 2229406-55-5)

3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid, identified by its CAS number 2229406-55-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to a class of molecules characterized by the presence of both difluoro and oxazole functional groups, which contribute to its unique chemical properties and potential biological activities. The structural arrangement of this molecule, featuring a methyl-substituted oxazole ring linked to a difluorinated propanoic acid moiety, positions it as a promising candidate for further investigation in drug discovery and material science applications.

The difluoro substitution on the propanoic acid backbone introduces electron-withdrawing effects, which can modulate the reactivity and stability of the molecule. This feature is particularly relevant in the design of bioactive compounds, where electronic properties often dictate interaction with biological targets. Meanwhile, the 5-methyl-1,2-oxazole moiety contributes to the molecule's heterocyclic nature, providing a scaffold that is frequently encountered in natural products and pharmacologically active agents. The combination of these structural elements makes 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid a compound of interest for synthetic chemists and biologists alike.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The oxazole ring, in particular, is a well-studied scaffold in medicinal chemistry due to its presence in numerous bioactive molecules. For instance, oxazole derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a methyl group at the 5-position of the oxazole ring further enhances its versatility, allowing for diverse chemical modifications and functionalizations. This structural motif has been shown to improve metabolic stability and binding affinity in drug candidates.

The difluoro substituents in 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid are particularly noteworthy from a chemical perspective. Fluorine atoms are known to influence the electronic properties of molecules by introducing electronegativity and resonance effects. These modifications can lead to enhanced binding interactions with biological targets, improved pharmacokinetic profiles, and increased resistance to metabolic degradation. In fact, many modern pharmaceuticals incorporate fluorine atoms to achieve these desirable properties. The presence of two fluorine atoms at the 3-position of the propanoic acid chain further amplifies these effects, making this compound a compelling subject for further study.

From a synthetic chemistry standpoint, 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid presents an intriguing challenge due to its complex structural features. The synthesis of this compound requires careful consideration of reaction conditions and protecting group strategies to ensure high yield and purity. Recent advances in fluorination techniques have made it possible to introduce fluorine atoms into complex molecular frameworks with greater precision and efficiency. These methodologies have enabled chemists to explore new derivatives of this compound with tailored biological activities.

The potential applications of 3,3-difluoro-3-(5-methyl-1,2-oxazol-4-yl)propanoic acid extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of advanced materials and specialty chemicals. For example, the combination of heterocyclic and fluorinated moieties can impart specific electronic or optical properties to materials derived from this compound. Such materials may find applications in areas such as organic electronics, photovoltaics, and catalysis.

In academic research circles, 3,3-difluoro-3-(5-methyl-1,2-o xazol -4 - yl ) pro pan o ic ac id ( C A S N o . 22 29 406 - 55 - 5 ) has been investigated for its potential role as a building block in medicinal chemistry. Researchers have explored its derivatives as inhibitors of enzymes involved in inflammatory pathways and as modulators of signal transduction processes. Preliminary studies suggest that certain analogs may exhibit anti-proliferative effects against cancer cell lines by interfering with critical cellular pathways. These findings underscore the importance of exploring novel scaffolds like this one for developing next-generation therapeutics.

The synthesis and characterization of CAS No. 2229406 -55 -5 have also contributed to our understanding of fluorinated heterocycles as pharmacophores. High-resolution spectroscopic techniques such as NMR spectroscopy and mass spectrometry have been employed to elucidate its molecular structure and dynamics. These studies have provided valuable insights into how fluorine atoms influence molecular conformation and reactivity. Such information is crucial for designing more effective drug candidates that can interact optimally with biological targets.

The future prospects for CAS No 2229406 -55 -5 are promising given its unique structural features and potential biological activities. Further research is needed to fully explore its therapeutic potential and industrial applications. Collaborative efforts between synthetic chemists , biochemists , and pharmacologists will be essential in realizing these goals . By leveraging cutting-edge technologies such as computational modeling , high-throughput screening , an d bioinformatics , scientists can accelerate t he discovery process an d identify novel derivatives with enhanced efficacy an d safety profiles .